Cas no 2228421-65-4 (1-(1,3-dimethyl-1H-pyrazol-4-yl)-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-(1,3-dimethyl-1H-pyrazol-4-yl)-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2228421-65-4
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6227943
• PubChem ID: 165663862
• Update Time: 2025-10-18

1-(1,3-dimethyl-1H-pyrazol-4-yl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-dimethyl-1H-pyrazol-4-yl)-3-hydroxycyclobutane-1-carboxylic acid
• 2228421-65-4
• EN300-1765229

• Inchi： 1S/C10H14N2O3/c1-6-8(5-12(2)11-6)10(9(14)15)3-7(13)4-10/h5,7,13H,3-4H2,1-2H3,(H,14,15)
• InChI Key： ZMLXMFLIEVOLJM-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C2=CN(C)N=C2C)C1

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 75.4Ų

Additional information on 1-(1,3-dimethyl-1H-pyrazol-4-yl)-3-hydroxycyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(1,3-dimethyl-1H-pyrazol-4-yl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228421-65-4)

1-(1,3-dimethyl-1H-pyrazol-4-yl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228421-65-4) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound combines a pyrazole ring with a hydroxycyclobutane moiety, offering a versatile scaffold for drug discovery and material science. Researchers are particularly interested in its role as a bioactive intermediate, with studies exploring its utility in kinase inhibition, anti-inflammatory agents, and crop protection chemicals.

The growing demand for small-molecule therapeutics and sustainable agrochemicals has driven interest in this compound. Recent trends in AI-driven drug design and green chemistry have further highlighted its relevance. For instance, computational models predict its potential as a selective enzyme modulator, while its low environmental persistence aligns with regulatory demands for eco-friendly formulations. Frequently searched questions like "pyrazole derivatives in drug development" or "cyclobutane carboxylic acid applications" reflect its interdisciplinary appeal.

Synthetically, CAS 2228421-65-4 is accessible via multistep organic reactions, including cycloaddition and ester hydrolysis. Its crystalline form and solubility profile make it suitable for formulation studies. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a critical factor for GMP-compliant production. Industry reports suggest its use in preclinical trials for metabolic disorders, though detailed mechanisms remain under investigation.

From an SEO perspective, keywords like "1,3-dimethylpyrazole synthesis", "hydroxycyclobutane carboxylate uses", and "CAS 2228421-65-4 supplier" are highly relevant. The compound’s patent landscape reveals filings in biodegradable polymers and photoresist materials, expanding its industrial scope. Environmental safety data indicates low aquatic toxicity, addressing concerns raised in searches such as "pyrazole environmental impact".

In conclusion, 1-(1,3-dimethyl-1H-pyrazol-4-yl)-3-hydroxycyclobutane-1-carboxylic acid represents a promising candidate for multiple sectors. Its balanced lipophilicity and hydrogen-bonding capacity optimize bioavailability, while its structural novelty supports IP protection. As research progresses, this compound may bridge gaps between academic discovery and commercial innovation, answering pressing queries like "next-gen heterocyclic compounds" and "sustainable chemical alternatives".